Cas no 13964-21-1 (1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose)

• Product Name: 1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose
• CAS No: 13964-21-1
• MF: C₁₉H₂₆O₈S
• MW: 414.469945430756
• CID: 221468
• PubChem ID: 26357
• Update Time: 2025-04-19

1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose Chemical and Physical Properties

Names and Identifiers

• ALLOFURANOSE, DIISOPROPYLIDENE, P-TOLUENESULFONA
• 1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-a-D-allofuranose
• 1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose
• 1,2:5,6-Di-O-isopropylidene-a-D-glucofuranose S-Methyl Dithiocarbonate
• alpha-D-Allofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-, 3-(4-methylbenzenesulfonate)
• 13964-21-1
• 1,2:5,6-Di-O-isopropylidene-3-O-tosyl-alpha-D-glucofuranose min.
• AKOS024273759
• [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate
• NCI60_000916
• 3253-75-6
• CHEMBL1977817
• FT-0667202
• 19131-06-7
• 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[3,2-d][1,3]dioxol-6-yl 4-methylbenzenesulfonate
• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-7,7-dimethyl-4-(4-methylphenyl)sulfonyloxy-2,6,8-trioxabicyclo[3.3.0]octane
• NSC-14163
• NSC14163
• a-D-Gulofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-,4-methylbenzenesulfonate
• FT-0667201

• Inchi： 1S/C19H26O8S/c1-11-6-8-12(9-7-11)28(20,21)27-15-14(13-10-22-18(2,3)24-13)23-17-16(15)25-19(4,5)26-17/h6-9,13-17H,10H2,1-5H3
• InChI Key： FOVFLADZRUACHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2C(OC(C)(C)O2)OC1C1COC(C)(C)O1

Computed Properties

• Exact Mass: 412.15600
• Monoisotopic Mass: 414.134839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9
• XLogP3: 2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 120-121°C
• Boiling Point: 512.1±50.0 °C at 760 mmHg
• Flash Point: 140.4±27.9 °C
• Refractive Index: 1.567
• PSA: 88.67000
• LogP: 3.98370

1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters